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Compound of Interest

Compound Name: Nemoralisin C

Cat. No.: B1513356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nemoralisin C, a chain-like diterpenoid, has been identified as a molecule of interest due to its

antiproliferative properties. This technical guide provides a comprehensive overview of its

molecular formula, weight, and available experimental data, presented in a format tailored for

researchers and professionals in the field of drug discovery and development.

Core Molecular Data
The fundamental molecular properties of Nemoralisin C are summarized in the table below,

providing a clear reference for its chemical identity.

Property Value

Molecular Formula C₂₀H₂₈O₅

Molecular Weight 348.43 g/mol

CAS Number 1443421-84-8

Source
Isolated from the fruits of Aphanamixis

grandifolia[1]

Biological Activity: Antiproliferative Effects
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Nemoralisin C has demonstrated antiproliferative activity against a panel of human cancer cell

lines. The primary study on this compound reported its evaluation for cytotoxicity, indicating its

potential as a lead compound for the development of novel anticancer agents.[1]

Experimental Protocols
While the specific, detailed experimental protocol for the cytotoxicity assays performed on

Nemoralisin C in the foundational study is not fully available, a standard and widely accepted

method for such evaluations is the Sulforhodamine B (SRB) assay.[2][3][4][5][6] The following

is a generalized protocol for determining the antiproliferative effects of a compound like

Nemoralisin C using the SRB assay.

Protocol: Sulforhodamine B (SRB) Cytotoxicity Assay
1. Cell Plating:

Seed adherent human cancer cells in 96-well microtiter plates at an optimal density (typically

5,000-20,000 cells per well) in a final volume of 200 µL of culture medium.

Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for

cell attachment.

2. Compound Treatment:

Prepare a stock solution of Nemoralisin C in a suitable solvent (e.g., DMSO).

Create a series of dilutions of the test compound in the culture medium.

Replace the medium in the wells with the medium containing the different concentrations of

Nemoralisin C. Include a solvent control (vehicle) and untreated control wells.

Incubate the plates for a specified period (e.g., 48 or 72 hours).

3. Cell Fixation:

After the incubation period, gently remove the medium.

Add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well to fix the cells.
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Incubate the plates at 4°C for 1 hour.

4. Staining:

Wash the plates five times with slow-running tap water to remove the TCA.

Air dry the plates completely.

Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well.

Stain for 30 minutes at room temperature.

5. Washing and Solubilization:

Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

Air dry the plates until no moisture is visible.

Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-

bound dye.

6. Absorbance Measurement:

Place the plates on a shaker for 5-10 minutes to ensure complete solubilization of the dye.

Read the absorbance at a wavelength of 510-565 nm using a microplate reader.

7. Data Analysis:

The percentage of cell growth inhibition is calculated relative to the untreated control cells.

The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is

determined from the dose-response curve.

Signaling Pathways and Mechanism of Action
To date, the specific signaling pathways and the precise molecular mechanism of action

through which Nemoralisin C exerts its antiproliferative effects have not been elucidated in the

scientific literature. Further research is required to identify the molecular targets and signaling
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cascades modulated by this compound. The antiproliferative activity of other diterpenoids

isolated from the Meliaceae family has been documented, suggesting a broad potential for this

class of compounds in cancer research, though specific pathway information remains limited.[7]

[8]

Visualizations
The following diagrams illustrate a generalized workflow for the isolation and cytotoxic

evaluation of natural products like Nemoralisin C.
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Caption: A generalized workflow for the isolation of Nemoralisin C and the subsequent

evaluation of its cytotoxic properties.
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Caption: The current understanding of Nemoralisin C's biological effects and the need for

future research into its mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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